Cas no 189298-47-3 ((S)-Meclizine)

(S)-Meclizine structure
(S)-Meclizine structure
Product Name:(S)-Meclizine
CAS No:189298-47-3
MF:C25H27ClN2
MW:390.948285341263
CID:115604
Update Time:2023-08-02

(S)-Meclizine Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1-[(S)-(4-chlorophenyl)phenylmethyl]-4-[(3-methylphenyl)methyl]-
    • Piperazine, 1-[(4-chlorophenyl)phenylmethyl]-4-[(3-methylphenyl)methyl]-, (S)-
    • Piperazine, 1-[(S)-(4-chlorophenyl)phenylmethyl]-4-[(3-methylphenyl)methyl]- (9CI)
    • (S)-Meclizine
    • LV0F32NYUF
    • Meclizine, (S)-
    • Meclozine, (S)-
    • Q27283196
    • Piperazine, 1-((S)-(4-chlorophenyl)phenylmethyl)-4-((3-methylphenyl)methyl)-
    • Piperazine, 1-((4-chlorophenyl)phenylmethyl)-4-((3-methylphenyl)methyl)-, (S)-
    • Inchi: 1S/C25H27ClN2/c1-20-6-5-7-21(18-20)19-27-14-16-28(17-15-27)25(22-8-3-2-4-9-22)23-10-12-24(26)13-11-23/h2-13,18,25H,14-17,19H2,1H3/t25-/m0/s1
    • InChI Key: OCJYIGYOJCODJL-VWLOTQADSA-N
    • SMILES: ClC1C=CC(=CC=1)[C@H](C1C=CC=CC=1)N1CCN(CC2C=CC=C(C)C=2)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 448
  • Topological Polar Surface Area: 6.5
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